3-ethyl-1,7-dimethyl-8-(1-phenylethyl)-1H-imidazo[2,1-f]purine-2,4(3H,8H)-dione

• IUPAC Name: 2-ethyl-4,7-dimethyl-6-(1-phenylethyl)purino[7,8-a]imidazole-1,3-dione
• InChI: InChI=1S/C19H21N5O2/c1-5-22-17(25)15-16(21(4)19(22)26)20-18-23(15)11-12(2)24(18)13(3)14-9-7-6-8-10-14/h6-11,13H,5H2,1-4H3
• InChI Key: QGXKQIIDYRZADS-UHFFFAOYSA-N
• Canonical SMILES: CCN1C(=O)C2=C(N=C3N2C=C(N3C(C)C4=CC=CC=C4)C)N(C1=O)C
• Molecular Formula: C19H21N5O2
• Molecular Weight: 351.4 g/mol

Description

3-ethyl-1,7-dimethyl-8-(1-phenylethyl)-1H-imidazo[2,1-f]purine-2,4(3H,8H)-dione is a chemical compound that belongs to the class of imidazo[2,1-f]purine derivatives. This compound has gained significant attention in the scientific community due to its potential applications in various fields, including medicinal chemistry, drug discovery, and biological research.

Scientific Research Applications

Receptor Affinity and Molecular Docking Studies

This compound is part of a broader class of chemicals that have been synthesized and tested for their affinity towards various receptors, including serotoninergic and dopaminergic receptors. Studies have found that derivatives of this compound show potential as ligands for serotonin (5-HT1A, 5-HT6, 5-HT7) and dopamine (D2) receptors, indicating potential applications in addressing conditions like depression and anxiety. Molecular docking studies suggest that modifications at the 7-position of its imidazo[2,1-f]purine-2,4-dione nucleus could be crucial for receptor affinity and selectivity, particularly towards 5-HT1A and 5-HT7 receptors. These findings suggest avenues for developing new therapeutic agents based on this chemical structure (Zagórska et al., 2015).

Synthesis and Pharmacological Evaluation

Another line of research has focused on the synthesis and preliminary pharmacological evaluation of imidazo[2,1-f]purine-2,4-dione derivatives. These studies have identified compounds with potential anxiolytic and antidepressant activities, laying the groundwork for future research into their therapeutic applications. The research illustrates the compound's role as a foundation for developing new drugs with potential mental health benefits (Zagórska et al., 2009).

Antiviral and Antihypertensive Activity

Further studies have expanded on the utility of this compound's derivatives, exploring their antiviral and antihypertensive activities. Through the synthesis of related compounds, researchers have identified potential for developing treatments against various diseases, demonstrating the compound's versatility in drug development (Nilov et al., 1995).